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Compound of Interest

Compound Name: 2,7-Dimethyl-2,6-octadiene

Cat. No.: B099637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural sources of the irregular

monoterpene 2,7-Dimethyl-2,6-octadiene. The information is compiled from publicly available

scientific databases and literature. This document details the known botanical origins, proposed

biosynthetic pathways, and generalized experimental protocols for the extraction and

identification of this compound.

Introduction
2,7-Dimethyl-2,6-octadiene is a C10 isoprenoid compound belonging to the class of irregular

monoterpenes. Unlike regular monoterpenes, which are formed by the head-to-tail linkage of

two isoprene units, irregular monoterpenes exhibit non-canonical arrangements. These

compounds are of interest to researchers for their potential biological activities and as synthons

in drug development. This guide focuses on the natural occurrences of 2,7-Dimethyl-2,6-
octadiene and its isomers.

Natural Occurrence
2,7-Dimethyl-2,6-octadiene and its isomers have been reported in a limited number of plant

species. The primary sources identified in chemical databases are summarized below. It is

important to note that while these sources are listed, detailed quantitative data in peer-

reviewed literature is scarce.
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Data on Natural Sources
Compound
Name

CAS Number
Natural
Source(s)

Plant Part(s)
Quantitative
Data

2,7-Dimethyl-2,6-

octadiene
16736-42-8

Solanum

lycopersicum

(Tomato)[1]

Not specified
Not available in

cited literature

(6E)-2,6-

dimethyl-2,6-

octadiene

2792-39-4
Camellia

sinensis (Tea)
Not specified

Not available in

cited literature

(6E)-2,6-

dimethyl-2,6-

octadiene

2792-39-4
Magnolia

sieboldii
Not specified

Not available in

cited literature

(6E)-2,6-

dimethyl-2,6-

octadiene

2792-39-4

Zingiber

officinale

(Ginger)

Not specified
Not available in

cited literature

Biosynthesis of Irregular Monoterpenes
The biosynthesis of irregular monoterpenes, such as 2,7-Dimethyl-2,6-octadiene, deviates

from the typical terpene synthesis pathway. Instead of the head-to-tail condensation of

dimethylallyl pyrophosphate (DMAPP) and isopentenyl pyrophosphate (IPP), irregular

monoterpenes are often formed through alternative enzymatic reactions. The proposed

pathway involves the non-head-to-tail coupling of two DMAPP units.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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